(E)-1-(4-benzylpiperazino)-3-{4-[(4-bromobenzyl)oxy]phenyl}-2-propen-1-one

• IUPAC Name: (E)-1-(4-benzylpiperazin-1-yl)-3-[4-[(4-bromophenyl)methoxy]phenyl]prop-2-en-1-one
• InChI: InChI=1S/C27H27BrN2O2/c28-25-11-6-24(7-12-25)21-32-26-13-8-22(9-14-26)10-15-27(31)30-18-16-29(17-19-30)20-23-4-2-1-3-5-23/h1-15H,16-21H2/b15-10+
• InChI Key: FLQRUSKLEGLBEO-XNTDXEJSSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C=CC3=CC=C(C=C3)OCC4=CC=C(C=C4)Br
• Isomeric SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)/C=C/C3=CC=C(C=C3)OCC4=CC=C(C=C4)Br
• Molecular Formula: C27H27BrN2O2
• Molecular Weight: 491.4 g/mol
• CAS No.: 477889-00-2

Description

(E)-1-(4-benzylpiperazino)-3-{4-[(4-bromobenzyl)oxy]phenyl}-2-propen-1-one is a useful research compound. Its molecular formula is C27H27BrN2O2 and its molecular weight is 491.429. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Properties

Research has demonstrated the synthesis of novel compounds with significant potential for antibacterial and antifungal applications. For instance, compounds have been synthesized with varying degrees of antibacterial activity against common pathogens such as Bacillus subtilis and Staphylococcus aureus, suggesting potential applications in developing new antimicrobial agents (Cai et al., 2020).

Catalytic Applications

Compounds with specific structural features have been studied for their catalytic properties, particularly in the context of oxidation reactions. Studies on molybdenum(VI) complexes, for example, have explored their effectiveness as catalysts for the oxidation of various olefins, indicating potential applications in industrial chemistry and material science (Peng, 2016).

Drug Discovery and Pharmacological Potential

Research into novel derivatives of benzylpiperazine and related compounds has identified potential pharmacological activities, including anticonvulsant and anticancer properties. This suggests a route for the development of new therapeutic agents based on these chemical frameworks (Zarghi et al., 2008; Saab et al., 2013).